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Compound of Interest

Compound Name: DNA crosslinker 2 dihydrochloride

Cat. No.: B12411723 Get Quote

Essential Safety and Handling Guide for DNA
Crosslinker 2 Dihydrochloride
For researchers, scientists, and drug development professionals, ensuring safety is paramount

when handling potent compounds like DNA crosslinker 2 dihydrochloride. This guide

provides immediate and essential safety protocols, operational procedures, and disposal plans

to minimize risk and ensure a safe laboratory environment.

Chemical Information:

Compound Name DNA crosslinker 2 dihydrochloride

Molecular Formula C15H22Cl2N8O

Molecular Weight 401.29

Function
A potent DNA minor groove binder with

anticancer activity.

Appearance Typically a solid at room temperature.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following table

outlines the required PPE for handling DNA crosslinker 2 dihydrochloride.
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Body Part Required PPE Specifications and Rationale

Hands Double Nitrile Gloves

Provides protection against

incidental chemical splashes.

The outer glove should be

removed and replaced

immediately upon

contamination. For tasks with a

higher risk of exposure,

consider using a combination

of a more resistant glove (e.g.,

butyl rubber) underneath a

disposable nitrile glove.[1]

Eyes Chemical Splash Goggles

Offers protection from

splashes and sprays of the

chemical. Safety glasses with

side shields are the minimum

requirement but do not offer

the same level of protection as

goggles.[1]

Face Face Shield

To be worn in conjunction with

chemical splash goggles,

especially when handling

larger quantities of the powder

or solutions, to protect the

entire face from splashes.[1]

Body
Chemical-Resistant Lab Coat

or Gown

A lab coat, preferably one that

is chemical-resistant and has

long sleeves and a secure

front closure, should be worn

to protect the skin and

personal clothing from

contamination.[2]

Respiratory N95 Respirator or Higher When handling the powder

form of the chemical outside of

a certified chemical fume hood,
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a NIOSH-approved N95

respirator or a higher level of

respiratory protection should

be used to prevent inhalation

of airborne particles.[3]

Feet Closed-Toed Shoes

Impervious, closed-toed shoes

are mandatory to protect

against spills.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan is crucial for minimizing exposure and preventing

contamination.

1. Preparation and Weighing:

Location: All handling of the solid compound should be conducted in a certified chemical

fume hood or a glove box to contain any airborne particles.

Pre-weighing: If possible, pre-weigh the required amount of the compound in a dedicated

weighing vessel within the containment area.

Surface Protection: Line the work surface with absorbent, plastic-backed paper to contain

any spills.

2. Solution Preparation:

Solvent Addition: Add the solvent to the solid compound slowly and carefully to avoid

splashing.

Mixing: Use a vortex mixer or gentle agitation to dissolve the compound. Avoid sonication,

which can generate aerosols.

Labeling: Clearly label the container with the compound name, concentration, date, and

hazard symbols.
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3. Experimental Use:

Containment: All procedures involving the handling of the DNA crosslinker solution should be

performed in a chemical fume hood.

Spill Kit: Ensure a spill kit appropriate for cytotoxic and hazardous chemicals is readily

available.

Avoid Contamination: Use dedicated equipment (pipettes, tips, etc.) for handling the

crosslinker to prevent cross-contamination of other experiments.

4. Post-Experiment:

Decontamination: Decontaminate all surfaces and equipment that came into contact with the

chemical using an appropriate deactivating solution (e.g., a solution of sodium hypochlorite

followed by a rinse with 70% ethanol and then water).

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
As a potent DNA crosslinker with cytotoxic properties, all waste generated must be treated as

hazardous.
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Waste Type Disposal Procedure

Solid Waste

All contaminated solid waste, including gloves,

absorbent paper, pipette tips, and empty vials,

must be placed in a clearly labeled, sealed

hazardous waste container. The container

should be designated for "cytotoxic" or

"chemical" waste according to your institution's

guidelines.[4][5]

Liquid Waste

Unused solutions and contaminated liquids

should be collected in a dedicated, sealed, and

clearly labeled hazardous waste container. Do

not pour this waste down the drain.[4] The

container should be compatible with the solvent

used.

Sharps

Contaminated needles, syringes, or other

sharps must be disposed of in a designated

sharps container that is puncture-resistant and

leak-proof.

Experimental Workflow Diagram
The following diagram illustrates a typical workflow for handling DNA crosslinker 2
dihydrochloride in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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